Cas no 191986-91-1 (Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel-)
191986-91-1 structure
Product Name:Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel-
CAS No:191986-91-1
MF:C7H14FNO2
MW:163.189965724945
CID:116110
Update Time:2024-01-24
Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel- Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel-
- Heptanoic acid, 2-amino-4-fluoro-, (R*,S*)- (9CI)
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- Inchi: 1S/C7H14FNO2/c1-2-3-5(8)4-6(9)7(10)11/h5-6H,2-4,9H2,1H3,(H,10,11)/t5-,6+/m1/s1
- InChI Key: QFXLYPFHIHGWMF-RITPCOANSA-N
- SMILES: C(O)(=O)[C@@H](N)C[C@H](F)CCC
Computed Properties
- Exact Mass: 163.10092
- Monoisotopic Mass: 163.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- PSA: 63.32
Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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